Cas no 2499962-36-4 ((4S,5R)-3-Benzoyl-2-(1-methylethyl)-4-phenyl-5-oxazolidinecarboxylic acid)

(4S,5R)-3-Benzoyl-2-(1-methylethyl)-4-phenyl-5-oxazolidinecarboxylic acid structure

2499962-36-4 structure

Product Name:(4S,5R)-3-Benzoyl-2-(1-methylethyl)-4-phenyl-5-oxazolidinecarboxylic acid

CAS No:2499962-36-4

MF:C₂₀H₂₁NO₄

MW:339.38504576683

CID:5687544

Update Time:2024-02-02

(4S,5R)-3-Benzoyl-2-(1-methylethyl)-4-phenyl-5-oxazolidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- (4S,5R)-3-Benzoyl-2-(1-methylethyl)-4-phenyl-5-oxazolidinecarboxylic acid
- Inchi： 1S/C20H21NO4/c1-13(2)19-21(18(22)15-11-7-4-8-12-15)16(17(25-19)20(23)24)14-9-5-3-6-10-14/h3-13,16-17,19H,1-2H3,(H,23,24)/t16-,17+,19?/m0/s1
- InChI Key： AZDLSPPEJHOUJN-PZEDNMLSSA-N
- SMILES： O1[C@@H](C(O)=O)[C@H](C2=CC=CC=C2)N(C(=O)C2=CC=CC=C2)C1C(C)C

Experimental Properties

Density: 1.227±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 545.1±50.0 °C(Predicted)
pka: 2.94±0.60(Predicted)

(4S,5R)-3-Benzoyl-2-(1-methylethyl)-4-phenyl-5-oxazolidinecarboxylic acid Production Method

Production Method 1

41632-89-7

32981-85-4

2186-92-7

2499962-36-4

949023-16-9

Reaction Conditions

1.1 Catalysts: Pyridinium p-toluenesulfonate Solvents: Toluene ; 6 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 25 °C; 3 h, 25 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1, 25 °C

Reference

: Preparation of (4S,5R)-3-benzoyl-2-(4-methoxyphenyl)-4-phenyl-5-oxazoline carboxylic acid derivatives

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(4S,5R)-3-Benzoyl-2-(1-methylethyl)-4-phenyl-5-oxazolidinecarboxylic acid Raw materials

(4S,5R)-3-Benzoyl-2-(1-methylethyl)-4-phenyl-5-oxazolidinecarboxylic acid Preparation Products

(4S,5R)-3-Benzoyl-2-(1-methylethyl)-4-phenyl-5-oxazolidinecarboxylic acid Related Literature

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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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4. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
5. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932

2499962-36-4 ((4S,5R)-3-Benzoyl-2-(1-methylethyl)-4-phenyl-5-oxazolidinecarboxylic acid) Related Products

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